![molecular formula C7H14N2 B2978324 (1S,7S,8R)-2-Azabicyclo[5.1.0]octan-8-amine CAS No. 2138565-42-9](/img/structure/B2978324.png)
(1S,7S,8R)-2-Azabicyclo[5.1.0]octan-8-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1S,7S,8R)-2-Azabicyclo[5.1.0]octan-8-amine, also known as (−)-Cytisine, is a natural alkaloid that is found in various plant species, including Laburnum anagyroides, Cytisus laburnum, and Thermopsis lanceolata. It has been used as a smoking cessation aid in Eastern Europe for many years and is currently being studied for its potential therapeutic uses.
Scientific Research Applications
Substance P (NK1) Receptor Antagonism
CP-96,345, a compound structurally related to azabicyclooctanes, has been identified as a potent nonpeptide antagonist of the substance P (NK1) receptor. It selectively inhibits substance P-induced physiological responses without affecting NK2, NK3, or other receptors, suggesting a focused application in studying substance P's role in diseases (Snider et al., 1991).
Muscarinic Activity in Alzheimer's Disease Research
Research into aromatic compounds featuring a 1-azabicyclo[3.3.0]octane ring has yielded insights into potential treatments for Alzheimer's disease. Specifically, 3-Amino-5-(1-azabicyclo[3.3.0]octan-5-yl)methyl-1,2,4-oxadiazole showed high selectivity for the M1 muscarinic receptor, highlighting the therapeutic potential of azabicyclooctane derivatives in neurodegenerative disorders (Suzuki et al., 1999).
Synthesis of Biologically Active Derivatives
The synthesis of enantiopure pyrrolizidinone amino acid derivatives from azabicyclooctanes has been achieved, offering a new avenue for exploring conformation-activity relationships in biologically active peptides. This synthesis method could facilitate the development of rigid dipeptide surrogates for biomedical research (Dietrich & Lubell, 2003).
α7 Nicotinic Acetylcholine Receptor Activity
Novel azabicyclic amines have been designed and synthesized as isosteres of 3-aminoquinuclidine. These compounds, when transformed into aryl amides, exhibited significant activity in α7 nicotinic acetylcholine receptor assays. This research underscores the importance of azabicyclic amines in developing cognitive deficit treatments in schizophrenia (Walker et al., 2008).
Structural and Conformational Studies
Amides derived from 3-methyl-3-azabicyclo[3.2.1]octan-8α(β)-amines have been synthesized and studied, providing insights into the structural and conformational properties of these compounds. Such research contributes to the understanding of molecular interactions and stability in azabicyclic compounds (Iriepa et al., 2008).
properties
IUPAC Name |
(1S,7S,8R)-2-azabicyclo[5.1.0]octan-8-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2/c8-6-5-3-1-2-4-9-7(5)6/h5-7,9H,1-4,8H2/t5-,6+,7-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHQJMIFBSXTFKT-XVMARJQXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC2C(C1)C2N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN[C@H]2[C@@H](C1)[C@H]2N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2138565-42-9 |
Source
|
Record name | rac-(1R,7R,8S)-2-azabicyclo[5.1.0]octan-8-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.